Cas no 289711-92-8 (Sucrose 1,6,6’-Tricarboxylate Trimethyl Ester)

Sucrose 1,6,6’-Tricarboxylate Trimethyl Ester structure
289711-92-8 structure
Product Name:Sucrose 1,6,6’-Tricarboxylate Trimethyl Ester
CAS No:289711-92-8
MF:C15H22O14
MW:426.326786518097
CID:1061346
PubChem ID:71752280
Update Time:2025-04-20

Sucrose 1,6,6’-Tricarboxylate Trimethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Sucrose 1,6,6’-Tricarboxylate Trimethyl Ester
    • dimethyl (2R,3S,4S,5S)-3,4-dihydroxy-2-[(3R,4S,5S,6S)-3,4,5-trihydroxy-6-methoxycarbonyloxan-2-yl]oxyoxolane-2,5-dicarboxylate
    • Sucrose 1,6,6’-Trica
    • Sucrose 1,6,6'-Tricarboxylate TriMethyl Ester
    • A-D-Arabino-2-hexulofuranosidaric Acid 6-Methyl-
    • A-D-glucopyranuronosyl Dimethyl Ester
    • DTXSID50858412
    • 289711-92-8
    • 1,6-Dimethyl 6-methyl-D-glucopyranuronosyl beta-D-fructofuranosidarate
    • Inchi: 1S/C15H22O14/c1-24-11(21)8-5(17)4(16)6(18)13(27-8)29-15(14(23)26-3)10(20)7(19)9(28-15)12(22)25-2/h4-10,13,16-20H,1-3H3/t4-,5-,6+,7+,8-,9-,10-,13?,15+/m0/s1
    • InChI Key: IJNUCPKHMXLNIK-ISVXLRAESA-N
    • SMILES: O(C1[C@@H]([C@H]([C@@H]([C@@H](C(=O)OC)O1)O)O)O)[C@@]1(C(=O)OC)[C@H]([C@@H]([C@@H](C(=O)OC)O1)O)O

Computed Properties

  • Exact Mass: 426.10100
  • Monoisotopic Mass: 426.10095537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 639
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 208Ų

Experimental Properties

  • PSA: 207.74000
  • LogP: -4.85350

Sucrose 1,6,6’-Tricarboxylate Trimethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S699035-250mg
Sucrose 1,6,6’-Tricarboxylate Trimethyl Ester
289711-92-8
250mg
$150.00 2023-05-17
TRC
S699035-2.5g
Sucrose 1,6,6’-Tricarboxylate Trimethyl Ester
289711-92-8
2.5g
$1171.00 2023-05-17

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